Cas no 40258-81-9 (1-Propanol, 1-bromo-, acetate)

1-Propanol, 1-bromo-, acetate structure
1-Propanol, 1-bromo-, acetate structure
Product Name:1-Propanol, 1-bromo-, acetate
CAS No:40258-81-9
MF:C5H9BrO2
MW:181.027761220932
CID:3968249
PubChem ID:15730261
Update Time:2025-04-22

1-Propanol, 1-bromo-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 1-bromo-, acetate
    • 1-Propanol, 1-bromo-, 1-acetate
    • 40258-81-9
    • SCHEMBL3405450
    • DTXSID701304983
    • 1-bromopropyl acetate
    • MIQVBIPMKVXPQU-UHFFFAOYSA-N
    • Inchi: 1S/C5H9BrO2/c1-3-5(6)8-4(2)7/h5H,3H2,1-2H3
    • InChI Key: MIQVBIPMKVXPQU-UHFFFAOYSA-N
    • SMILES: C(OC(=O)C)(Br)CC

Computed Properties

  • Exact Mass: 179.97859Da
  • Monoisotopic Mass: 179.97859Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų
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